Cas no 57121-50-3 (2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one)
57121-50-3 structure
Product Name:2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:57121-50-3
MF:C7H8N4O
MW:164.164620399475
CID:2832716
PubChem ID:10214412
Update Time:2025-04-21
2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 2,5-Dimethyl-2H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- DTXSID80436767
- SCHEMBL14930043
- 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo(3,4-d)pyrimidin-4-one
- 57121-50-3
-
- Inchi: 1S/C7H8N4O/c1-10-4-8-6-5(7(10)12)3-11(2)9-6/h3-4H,1-2H3
- InChI Key: NFJBWPALCHLDFB-UHFFFAOYSA-N
- SMILES: O=C1C2=CN(C)N=C2N=CN1C
Computed Properties
- Exact Mass: 164.06981089Da
- Monoisotopic Mass: 164.06981089Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 50.5Ų
2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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